Cas no 1361608-58-3 (3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid)

• Product Name: 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid
• CAS No: 1361608-58-3
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4921899
• Update Time: 2025-06-13

3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-8-2-1-6(3-9(8)14)7-4-16-5-10(15)11(7)12(17)18/h1-5H,(H,17,18)
• InChI Key： YBJFFBAOHDHKQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(C=1C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid

Introduction to 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic Acid (CAS No. 1361608-58-3) and Its Emerging Applications in Chemical Biology

3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid, identified by the chemical compound code CAS No. 1361608-58-3, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of isonicotinic acid derivatives, which are well-known for their broad spectrum of biological activities. The presence of both chloro and fluoro substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The structural motif of 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid consists of an isonicotinic acid core, which is a well-documented pharmacophore in the development of antibiotics and anti-inflammatory agents. The 3,4-dichlorophenyl group enhances the lipophilicity of the molecule, while the fluoro group introduces metabolic stability and modulates binding interactions with biological targets. These features have positioned this compound as a promising candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid has emerged as a key intermediate in synthesizing molecules targeting various disease pathways. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer metabolism, such as poly(ADP-ribose) polymerase (PARP) and kinases associated with tumor growth. The fluoro substituent, in particular, has been shown to enhance binding affinity to these targets, suggesting its role in designing next-generation inhibitors.

One of the most compelling aspects of 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid is its versatility in chemical modifications. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacokinetic profiles. For example, modifications at the carboxylic acid group have led to the synthesis of prodrugs that exhibit improved solubility and bioavailability. These advancements underscore the compound's significance as a building block for drug development.

The compound's relevance extends beyond oncology; it has also been explored for its antimicrobial properties. The combination of chloro and fluoro substituents disrupts bacterial cell wall synthesis and inhibits DNA gyrase activity, making it a potential candidate for combating resistant strains of pathogens. Preliminary studies have shown promising results in vitro, highlighting its therapeutic potential.

Advances in computational chemistry have further accelerated the exploration of 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid. Molecular docking simulations have been instrumental in predicting binding interactions with biological targets, allowing researchers to design more effective analogs with minimal experimental trials. These computational approaches have not only reduced time-to-discovery but also provided insights into the molecular mechanisms underlying its biological activities.

The synthesis of 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid itself presents an interesting challenge due to the need for precise functionalization of the aromatic ring system. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient access to this compound. These techniques have been optimized to ensure high yields and purity, facilitating further downstream applications.

As interest in green chemistry grows, efforts have been made to develop sustainable synthetic routes for 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid. Catalytic processes that minimize waste and energy consumption are being prioritized, aligning with global initiatives to promote environmentally responsible chemical manufacturing. Such innovations not only enhance efficiency but also contribute to reducing the ecological footprint of pharmaceutical production.

The future prospects for 3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid are promising, with ongoing research uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic profiles. Additionally, regulatory agencies are increasingly recognizing the importance of such compounds in addressing unmet medical needs.

In conclusion,3-(3,4-Dichlorophenyl)-5-fluoroisonicotinic acid (CAS No. 1361608-58-3) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and broad range of biological activities make it a versatile tool for developing innovative therapeutic agents. As research continues to evolve,fluorinated isonicotinic acid derivatives like this one will undoubtedly play a pivotal role in shaping the future of medicine.